Cas no 1094671-85-8 (2-Methyl-1,3-benzoxazole-5-sulfonamide)

• Product Name: 2-Methyl-1,3-benzoxazole-5-sulfonamide
• CAS No: 1094671-85-8
• MF: C₈H₈N₂O₃S
• MW: 212.225720405579
• MDL: MFCD11650712
• CID: 4819144
• PubChem ID: 43173624
• Update Time: 2023-08-19

2-Methyl-1,3-benzoxazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1,3-benzoxazole-5-sulfonamide
• 5-benzoxazolesulfonamide, 2-methyl-
• 2-Methylbenzo[d]oxazole-5-sulfonamide
• 2-Methyl-1,3-benzoxazole-5-sulfonamide

• MDL： MFCD11650712
• Inchi： 1S/C8H8N2O3S/c1-5-10-7-4-6(14(9,11)12)2-3-8(7)13-5/h2-4H,1H3,(H2,9,11,12)
• InChI Key： VEGVHOUQXJXQRP-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)N=C(C)O2)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 311
• XLogP3: 0.7
• Topological Polar Surface Area: 94.6